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For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of the performance of four prominent magnetic refrigeration cycles: Active

Magnetic Regenerative (AMR), Brayton, Ericsson, and Stirling. The information presented is

supported by experimental data to aid in the selection and development of advanced cooling

technologies.

Magnetic refrigeration is a burgeoning green technology that utilizes the magnetocaloric effect

(MCE) in solid-state materials to achieve cooling. This approach offers the potential for higher

energy efficiency and eliminates the use of harmful refrigerant gases commonly found in

conventional vapor-compression systems. The efficiency and cooling capacity of a magnetic

refrigerator are largely determined by the thermodynamic cycle it employs. This guide delves

into a comparative analysis of the AMR, Brayton, Ericsson, and Stirling magnetic refrigeration

cycles, presenting key performance metrics from experimental studies.

Performance Comparison
The performance of magnetic refrigeration cycles is primarily evaluated based on two key

metrics: the Coefficient of Performance (COP), which measures the cooling efficiency, and the

cooling power, which indicates the rate at which heat is removed. The following table

summarizes experimental data for the AMR, Brayton, Ericsson, and Stirling cycles. It is

important to note that the experimental conditions, such as the magnetocaloric material used,

the operating temperature range, and the magnetic field strength, vary across different studies,

which can influence the reported performance.
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Magnetic
Refrigerat
ion Cycle

Coefficie
nt of
Performa
nce
(COP)

Cooling
Power
(W)

Temperat
ure Span
(K)

Magnetic
Field (T)

Magnetoc
aloric
Material

Referenc
e

Active

Magnetic

Regenerati

ve (AMR)

2.4 >800 >10 1.4 Gadolinium [1]

3.2 452 14 1.44 Gadolinium [2]

1.32 7.90 2.197 - Gadolinium [3][4]

Brayton

Cycle

Lower than

Ericsson

Higher

than

Ericsson

- - - [5]

Ericsson

Cycle

>20

(theoretical

)

Lower than

Brayton
- - - [5]

4.86 - 7.2 - 10 - 20 -
Gd-based

alloys
[6]

Stirling

Cycle
~3.0 20, 40, 70 - - - [7]

Hybrid

AMR-

Stirling

Improved

over pure

Stirling

-
3.5 (no

load)
1.4 Gadolinium [1]

Experimental Protocols
Detailed experimental methodologies are crucial for reproducing and validating research

findings. Below are summaries of the experimental protocols used to determine the

performance of each magnetic refrigeration cycle.

Active Magnetic Regenerative (AMR) Cycle
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The AMR cycle is the most commonly implemented cycle in magnetic refrigeration prototypes.

Its experimental evaluation typically involves the following steps:

Experimental Setup: A typical setup consists of a magnetocaloric material housed in a

regenerator bed, a magnetic field source (often a permanent magnet assembly), a fluidic

system to transfer heat, and a data acquisition system to monitor temperature, flow rate, and

magnetic field.[8][9] The regenerator can be of various geometries, such as packed beds of

spherical particles or parallel plates.[8]

Magnetization and Demagnetization: The magnetocaloric material is cyclically magnetized

and demagnetized by moving it in and out of the magnetic field or by rotating the magnetic

field source.[9]

Heat Transfer: A heat transfer fluid (e.g., water or a water-glycol mixture) is pumped through

the regenerator.[3] During magnetization, the heated material transfers heat to the fluid,

which is then expelled to a hot reservoir. During demagnetization, the cooled material

absorbs heat from the fluid, which has been cooled by the cold reservoir.

Performance Measurement:

Temperature Span: Thermocouples are placed at the inlet and outlet of the hot and cold

ends of the regenerator to measure the temperature difference achieved.[8]

Cooling Power: The cooling power is determined by measuring the mass flow rate of the

heat transfer fluid and the temperature difference across the cold-end heat exchanger.[3]

Coefficient of Performance (COP): The COP is calculated as the ratio of the cooling power

to the total input power, which includes the power required for

magnetization/demagnetization and for pumping the fluid.[4]

Brayton Cycle
The magnetic Brayton cycle consists of two adiabatic processes and two isofield (constant

magnetic field) processes.

Experimental Setup: The setup is similar to that of the AMR cycle, with a focus on achieving

adiabatic conditions during magnetization and demagnetization. This often involves rapid
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changes in the magnetic field.

Cycle Steps:

Adiabatic Magnetization: The magnetocaloric material is rapidly magnetized, causing its

temperature to increase.

Isofield Heat Rejection: The material gives off heat to the hot reservoir at a constant high

magnetic field.

Adiabatic Demagnetization: The material is rapidly demagnetized, causing its temperature

to decrease.

Isofield Heat Absorption: The material absorbs heat from the cold reservoir at a constant

low magnetic field.

Performance Measurement: The cooling power and COP are determined using similar

methods as in the AMR cycle, with careful measurement of the heat absorbed and rejected

during the isofield processes and the work done during the adiabatic processes.

Ericsson Cycle
The magnetic Ericsson cycle is composed of two isothermal processes and two isofield

processes.

Experimental Setup: A key challenge in the experimental realization of the Ericsson cycle is

achieving isothermal magnetization and demagnetization. This requires a highly efficient

heat exchange system to remove or add heat during the magnetic field change.

Cycle Steps:

Isothermal Magnetization: The material is magnetized while in thermal contact with the hot

reservoir, rejecting heat to maintain a constant temperature.

Isofield Cooling: The material is moved to a regenerator where it cools a fluid at a constant

high magnetic field.
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Isothermal Demagnetization: The material is demagnetized while in thermal contact with

the cold reservoir, absorbing heat to maintain a constant temperature.

Isofield Heating: The material is moved back through the regenerator, where it is heated

by the fluid at a constant low magnetic field.

Performance Measurement: The performance is evaluated by measuring the heat absorbed

from the cold reservoir during isothermal demagnetization and the work input required for the

magnetic field changes and fluid circulation. The Ericsson cycle, in theory, can achieve very

high COP values.[5]

Stirling Cycle
The magnetic Stirling cycle consists of two isothermal processes and two isochoric (constant

magnetization) processes.

Experimental Setup: Similar to the Ericsson cycle, the magnetic Stirling cycle requires

efficient heat exchangers to approximate isothermal processes.

Cycle Steps:

Isothermal Magnetization: The material is magnetized at a constant high temperature,

rejecting heat to the hot reservoir.

Isochoric (Constant Magnetization) Cooling: The magnetic field is kept constant while the

material is moved through a regenerator, cooling down.

Isothermal Demagnetization: The material is demagnetized at a constant low temperature,

absorbing heat from the cold reservoir.

Isochoric (Constant Magnetization) Heating: The magnetic field is kept constant while the

material is moved back through the regenerator, heating up.

Performance Measurement: The cooling power is determined by the heat absorbed during

the isothermal demagnetization step. The COP is the ratio of this cooling power to the net

work input. Experimental results for a prototype Stirling cooler have shown a COP of around

3.0.[7]
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Visualizing the Cycles
The following diagrams, generated using Graphviz, illustrate the logical flow of each magnetic

refrigeration cycle.

Active Magnetic Regenerative (AMR) Cycle

1. Magnetization
(Temperature Increase)

2. Cold to Hot Fluid Flow
(Heat Rejection)

Heat Transfer Fluid

3. Demagnetization
(Temperature Decrease)

4. Hot to Cold Fluid Flow
(Heat Absorption)

Heat Transfer Fluid

Click to download full resolution via product page
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AMR Cycle Workflow

Magnetic Brayton Cycle

1. Adiabatic Magnetization
(Temperature Increase)

2. Isofield Heat Rejection
(Constant High Field)

3. Adiabatic Demagnetization
(Temperature Decrease)

4. Isofield Heat Absorption
(Constant Low Field)
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Magnetic Brayton Cycle
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Magnetic Ericsson Cycle

1. Isothermal Magnetization
(Heat Rejection)

2. Isofield Cooling
(Regeneration)

3. Isothermal Demagnetization
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4. Isofield Heating
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Magnetic Stirling Cycle

1. Isothermal Magnetization
(Heat Rejection)

2. Isochoric Cooling
(Regeneration)

3. Isothermal Demagnetization
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4. Isochoric Heating
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Magnetic Stirling Cycle

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15489666?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The choice of a magnetic refrigeration cycle is a critical factor that dictates the overall

performance of the cooling system. The Active Magnetic Regenerative (AMR) cycle is the most

mature and widely implemented due to its practicality and ability to achieve significant

temperature spans. The Brayton and Ericsson cycles offer distinct advantages, with the

Brayton cycle favoring higher cooling power and the Ericsson cycle exhibiting potentially higher

efficiency. The Stirling cycle also presents a viable option, with demonstrated cooling

performance in prototype systems.

Further research and development are needed to optimize each of these cycles and to enable

direct, standardized comparisons of their performance. The experimental protocols and

performance data presented in this guide provide a foundation for researchers and scientists to

build upon in the pursuit of more efficient and environmentally friendly refrigeration

technologies. The continuous exploration of novel magnetocaloric materials and innovative

cycle designs will be paramount in realizing the full potential of magnetic refrigeration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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